Cas no 72578-53-1 (2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile)

2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile structure
72578-53-1 structure
Product Name:2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
CAS No:72578-53-1
MF:C14H15N3
MW:225.289002656937
CID:573732
PubChem ID:4962111
Update Time:2025-04-19

2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4,5-dimethyl-1-(p-tolyl)-1H-pyrrole-3-carbonitrile
    • 1H-Pyrrole-3-carbonitrile,2-amino-4,5-dimethyl-1-(4-methylphenyl)-
    • 2-AMINO-4,5-DIMETHYL-1-(4-METHYLPHENYL)-1H-PYRROLE-3-CARBONITRILE
    • 2-amino-4,5-dimethyl-1-(4-methylphenyl)pyrrole-3-carbonitrile
    • AC1NLQ4T
    • AC1Q2DMH
    • AG-G-85943
    • CTK5D6525
    • HMS1789C03
    • MolPort-002-468-687
    • (S)-tetrahydrofuran-3-amine?hydrochloride
    • SCHEMBL11345308
    • EN300-12873
    • CS-0305168
    • SR-01000065930-1
    • AKOS008987675
    • SR-01000065930
    • DTXSID50407005
    • 72578-53-1
    • 2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
    • Inchi: 1S/C14H15N3/c1-9-4-6-12(7-5-9)17-11(3)10(2)13(8-15)14(17)16/h4-7H,16H2,1-3H3
    • InChI Key: CKZLVEXRYOVMGT-UHFFFAOYSA-N
    • SMILES: N1(C2C=CC(C)=CC=2)C(=C(C#N)C(C)=C1C)N

Computed Properties

  • Exact Mass: 225.12675
  • Monoisotopic Mass: 225.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • Density: 1.11
  • Boiling Point: 433.3°C at 760 mmHg
  • Flash Point: 215.9°C
  • Refractive Index: 1.598
  • PSA: 54.74

2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-12873-0.05g
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
72578-53-1
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$64.0 2023-02-09
Enamine
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Enamine
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$92.0 2023-02-09
Enamine
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$175.0 2023-02-09
Enamine
EN300-12873-1.0g
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$256.0 2023-02-09
Enamine
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Enamine
EN300-12873-5.0g
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
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Enamine
EN300-12873-10.0g
2-amino-4,5-dimethyl-1-(4-methylphenyl)-1H-pyrrole-3-carbonitrile
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Enamine
EN300-12873-50mg
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